![molecular formula C7H7F3N2 B2796323 4-(1,1-Difluoroethyl)-5-fluoropyridin-2-amine CAS No. 2551114-73-7](/img/structure/B2796323.png)
4-(1,1-Difluoroethyl)-5-fluoropyridin-2-amine
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Overview
Description
“4-(1,1-Difluoroethyl)-5-fluoropyridin-2-amine” is a chemical compound that belongs to the class of organic compounds known as amines. Amines are organic compounds that contain nitrogen as the key atom . The “this compound” structure suggests that it has a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom), which is substituted with a fluorine atom at the 5th position and a 1,1-difluoroethyl group at the 4th position .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a pyridine ring substituted with a fluorine atom and a 1,1-difluoroethyl group. The presence of the nitrogen atom in the pyridine ring and the fluorine atoms could result in interesting electronic properties .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would be influenced by its molecular structure. The presence of the fluorine atoms could result in high electronegativity and the potential for hydrogen bonding .Scientific Research Applications
Synthesis and Characterization
- A study developed a catalyst-free domino reaction of ethyl 4-hydroxyalkyl-2-ynoate and N-heteroaryl-methyl-N-2,2-difluoroethan-1-amine. This process was used to synthesize compounds including those similar to 4-(1,1-Difluoroethyl)-5-fluoropyridin-2-amine, characterized by various spectroscopic techniques (Zhao et al., 2020).
Application in Fluorination Processes
- Research on the fluorination of nitrogen-containing aromatics, which includes compounds like this compound, found that pyridine reacts with xenon difluoride to yield various fluoropyridines (Anand & Filler, 1976).
- A study on the use of N-fluoro amines as fluorinating reagents in organic synthesis may offer insight into the synthesis and applications of similar compounds (Furin & Fainzil’berg, 1999).
Potential Agricultural Applications
- Compounds synthesized using methods related to this compound synthesis showed significant pesticidal activity against Myzus persicae, suggesting potential agricultural applications (Zhao et al., 2020).
Applications in Organic and Medicinal Chemistry
- Research on the synthesis of novel fluorinated heterocycles, which may include or relate to this compound, highlights the compound's potential utility in the development of pharmaceuticals and agrochemicals (Wu et al., 2017).
Fluorescence and Metal Ion Detection
- A study on a novel metal ion-sensitive fluorescent probe, which includes a structure similar to this compound, emphasizes the potential of such compounds in sensing applications, particularly in detecting metal ions (Qin et al., 2016).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
4-(1,1-difluoroethyl)-5-fluoropyridin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F3N2/c1-7(9,10)4-2-6(11)12-3-5(4)8/h2-3H,1H3,(H2,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRMOOUOYHDAZLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=NC=C1F)N)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7F3N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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